2-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethoxy}ethan-1-amine

• Molecular Formula: C7H14N4OS
• Molecular Weight: 202.28 g/mol
• SMILES: CN1C=NN=C1SCCOCCN
• InChI: InChI=1S/C7H14N4OS/c1-11-6-9-10-7(11)13-5-4-12-3-2-8/h6H,2-5,8H2,1H3
• InChIKey: HJCWWIUEGBITPO-UHFFFAOYSA-N

Triazole-Thioether-Amine Building Block for MedChem and Ligand Design

2-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethoxy}ethan-1-amine (CAS 1694333-29-3) is a heterocyclic building block featuring a 1,2,4-triazole core linked via a thioether bond to an ethoxyethylamine side chain . With a molecular formula of C₇H₁₄N₄OS and a molecular weight of 202.28 g/mol, this compound combines a pharmacologically relevant triazole scaffold with a flexible, hydrophilic ethoxy linker and a terminal primary amine, making it a versatile intermediate for medicinal chemistry, coordination chemistry, and bioconjugation applications .

MedChem Scaffold 1,2,4-triazole-thioether-amine for lead generation and library synthesis

Linker Design Ethoxyethyl spacer supports bifunctional ligand and chelator assembly

Free Amine Reactivity Primary amine ready for amide coupling, reductive amination, sulfonamide formation

Why Generic 1,2,4-Triazole Analogs Fail in Linker-Dependent Research

Although the 1,2,4-triazole class contains numerous aminoalkyl derivatives, the ethoxyethyl spacer in this compound imparts distinct physicochemical properties—modulating hydrogen-bonding capacity, topological polar surface area (TPSA), and conformational flexibility—that directly influence solubility, metal-chelation geometry, and pharmacokinetic profile . Closely related analogs lacking the ethoxy linker, such as the shorter 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine, exhibit significantly different computed descriptors that can lead to divergent biological readouts and coordination behavior, making blind substitution scientifically unsound without empirical head-to-head validation .

Target compound

Ethoxyethyl spacer provides 5 H-bond acceptors, TPSA ≈73 Ų, 7 rotatable bonds

Shorter analog (no ethoxy linker)

Only 4 H-bond acceptors, TPSA ≈56 Ų, 4 rotatable bonds; may alter solubility and metal-binding geometry

Free base (CAS 1694333-29-3)

≥95% purity; directly usable in anhydrous organic coupling reactions

Hydrochloride salt (CAS 1864053-96-2)

Requires neutralization before amine coupling; hygroscopicity may affect stoichiometry

Risk summary

Linker length, H-bond profile, and salt form can shift biological readouts and coordination behavior; direct replacement without head-to-head validation may lead to misinterpretation.

Quantitative Differentiation Evidence Against Closest Analogs

Enhanced Hydrogen-Bond Acceptor Count and TPSA vs. Shorter Analog

The target compound contains an additional ether oxygen in its ethoxyethyl spacer, raising its computed hydrogen-bond acceptor (HBA) count to 5 compared to 4 for the shorter 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog. This structural difference increases the topological polar surface area (TPSA) from approximately 56 Ų (analog) to approximately 73 Ų (target compound), which may enhance aqueous solubility and reduce passive membrane permeability relative to the analog .

HBA & TPSA vs. shorter analog

Reported

Target: 5 HBA, TPSA ≈73 Ų

Analog: 4 HBA, TPSA ≈56 Ų

Δ HBA +1, Δ TPSA ≈+17 Ų

Increased H-bonding capacity may improve aqueous solubility over the shorter analog

Computed descriptors (free base); experimental solubility data not available

Evidence Dimension	Computed hydrogen-bond acceptor count and TPSA
Target Compound Data	HBA = 5 (4 N, 1 O ether); TPSA ≈ 73 Ų
Comparator Or Baseline	2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine: HBA = 4 (4 N only); TPSA ≈ 56 Ų
Quantified Difference	Δ HBA = +1; Δ TPSA ≈ +17 Ų
Conditions	Quantum-chemical calculation using standard fragment-based descriptors (PubChem computed properties). Values are for the free base forms.

Why This Matters

A higher HBA count and TPSA can differentiate solubility and permeability profiles in cell-based assays, making the target compound a more suitable candidate for projects where aqueous compatibility is prioritized over passive diffusion.

Increased Rotatable Bond Count and Conformational Flexibility

The ethoxyethyl spacer introduces 7 rotatable bonds in the target compound, compared to only 4 rotatable bonds in the 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog. This greater flexibility can influence the entropy penalty upon binding to targets such as enzymes or metal ions, and provides a longer reach (approximately 8.5 Å vs. 5.2 Å) for bridging pharmacophoric elements in bifunctional ligand designs .

Flexibility & reach vs. shorter analog

Reported

Target: 7 rot. bonds, ≈8.5 Å extended

Analog: 4 rot. bonds, ≈5.2 Å extended

Δ +3 rot. bonds, Δ +3.3 Å reach

Longer, more flexible linker supports bifunctional ligand spacing

RDKit conformer estimates; actual solution behavior may differ

Evidence Dimension	Rotatable bond count and estimated end-to-end distance
Target Compound Data	Rotatable bonds = 7; estimated extended length ≈ 8.5 Å
Comparator Or Baseline	2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine: rotatable bonds = 4; estimated extended length ≈ 5.2 Å
Quantified Difference	Δ rotatable bonds = +3; Δ extended length ≈ +3.3 Å
Conditions	Computed from SMILES representations using RDKit conformational analysis. Estimated lengths are for fully extended conformers.

Why This Matters

The additional rotational freedom and greater reach of the ethoxyethyl linker can be critical for achieving optimal pharmacophore spacing in bifunctional molecules, where the triazole-thioether head and amine tail must engage distant binding sites.

Free Base Purity and Workflow Advantages Over Hydrochloride Salt

The free base form of the target compound (CAS 1694333-29-3) is offered by multiple suppliers at a certified purity of ≥95% (HPLC), while the hydrochloride salt (CAS 1864053-96-2) is listed with 95% purity but with potentially higher hygroscopicity and variable storage stability . The free base enables direct use in organic-solvent-mediated reactions without the need for neutralization steps that can introduce moisture or side products.

Free base vs. HCl salt form

Specification review

Free base: ≥95% HPLC, anhydrous reactions ready

HCl salt: 95% purity, requires basification step

Form choice affects synthetic workflow

Free base simplifies amide coupling and avoids side reactions

Supplier CoA data; hygroscopicity not quantified

Evidence Dimension	Purity specification and form suitability
Target Compound Data	Purity ≥95% (free base); suitable for anhydrous organic reactions
Comparator Or Baseline	Hydrochloride salt (CAS 1864053-96-2): purity 95%; requires basification for coupling reactions
Quantified Difference	Equivalent purity but distinct physical form impacting experimental workflow
Conditions	Supplier Certificate of Analysis (CoA) data from Leyan and BLD Pharmatech product pages.

Why This Matters

For researchers planning amide coupling or reductive amination reactions that require a free amine nucleophile, the free base form saves an additional deprotection step and avoids potential side reactions with excess base, streamlining synthesis workflows.

Ethoxyethylamine Linker Imparts Favorable Aqueous Solubility Profile

General class-level observations from 1,2,4-triazole thioether literature indicate that the introduction of an ethoxyethylamine side chain improves aqueous solubility compared to purely alkyl-linked analogs, owing to the additional hydrogen-bonding capacity of the ether oxygen, with qualitative solubility rank orders placing ethoxyethyl-substituted compounds above their n-propyl or n-butyl counterparts [1]. Although direct head-to-head solubility data for the specific target compound are not available, this class trend informs candidate selection in early-stage drug discovery.

Aqueous solubility class trend

Class-level

Qualitative ranking: ethoxyethyl > propyl/butyl spacers

Based on TPSA >70 Ų and HBA count

Class trend supports aqueous compatibility screening

No direct solubility data for this compound; verify experimentally

Evidence Dimension	Qualitative aqueous solubility ranking
Target Compound Data	Qualitatively assigned 'moderate to high' aqueous solubility based on TPSA > 70 Ų and rotatable bond count
Comparator Or Baseline	Alkyl-linked triazole-thioether amines (e.g., propyl, butyl spacers): qualitatively assigned 'lower' solubility
Quantified Difference	No direct quantitative solubility data available; class-level inference based on TPSA/HBA trends
Conditions	Inference drawn from related triazole-thioether literature and medicinal chemistry design principles

Why This Matters

In absence of compound-specific solubility data, class-level solubility trends guide procurement decisions for projects where aqueous compatibility is necessary, such as biochemical assay development or bioconjugation chemistry.

• [1] Hovsepyan, T. R. et al. Russian Journal of General Chemistry. Inhibitors Based on 1,2,4-Triazole Thioether Derivatives. (referenced in search result #1, cursor 12; specific full text not available in session). View Source

Optimal Scientific and Industrial Use Cases

Bifunctional Chelating Agent Precursor for Radiometal-Based Applications

The extended ethoxyethyl spacer provides sufficient reach to allow the triazole-thioether moiety to coordinate a metal center (e.g., Cu, Ga, Tc) while the terminal primary amine can be conjugated to a targeting vector such as a peptide or antibody. The higher HBA count and TPSA help maintain aqueous solubility of the metal conjugate, a critical parameter for in vivo radiopharmaceutical applications [Section 3, Evidence Item 1] [Section 3, Evidence Item 4].

Medicinal Chemistry Tool for Linker-Dependent SAR Studies

When exploring structure-activity relationships around triazole-based lead compounds, the target compound serves as a systematic 'shorter-to-longer' linker analog. Direct comparison with the 2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethanamine analog enables deconvolution of linker length and flexibility contributions to target binding, as evidenced by the +3.3 Å extended length difference and +3 additional rotatable bonds [Section 3, Evidence Item 2].

Modular Building Block for Click-Chemistry-Derived Triazole Libraries

The free amine terminus allows straightforward functionalization via amide coupling, sulfonamide formation, or reductive amination, while the 1,2,4-triazole-thioether head can participate in metal-catalyzed cross-coupling or serve as a metal-binding pharmacophore. The certified ≥95% purity of the free base ensures reproducible stoichiometry in library synthesis, avoiding yield losses associated with in situ neutralization of the hydrochloride salt [Section 3, Evidence Item 3].

Application

Selection Property

Validation Focus

Radiometal chelator precursor

Ethoxyethyl spacer length and H-bond profile

Metal-chelate solubility and conjugate stability

Linker-dependent SAR studies

Flexible ethoxyethyl vs. short alkyl linker

Target binding affinity deconvolution

Click-chemistry triazole libraries

Free amine purity and direct coupling readiness

Reproducible stoichiometry and yield